Cas no 89093-71-0 (1,2,4,5-Tetrazine-3(2H)-thione, tetrahydro-)

• Product Name: 1,2,4,5-Tetrazine-3(2H)-thione, tetrahydro-
• CAS No: 89093-71-0
• MF: C₂H₆N₄S
• MW: 118.160837650299
• CID: 612637
• PubChem ID: 19849615
• Update Time: 2025-04-19

1,2,4,5-Tetrazine-3(2H)-thione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine-3(2H)-thione, tetrahydro-
• 1,2,4,5-tetrazinane-3-thione
• SCHEMBL9642435
• 89093-71-0
• DTXSID90600593
• hexahydro-1,2,4,5-tetrazine-3-thione

• Inchi： 1S/C2H6N4S/c7-2-5-3-1-4-6-2/h3-4H,1H2,(H2,5,6,7)
• InChI Key： ZCWZNGWYQSOGEH-UHFFFAOYSA-N
• SMILES： S=C1NNCNN1

Computed Properties

• Exact Mass: 118.03131738g/mol
• Monoisotopic Mass: 118.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.2Ų